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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidelines for the

successful breeding and management of OF-1 mouse colonies. The OF-1 mouse is a vigorous

and productive outbred strain, widely utilized as a general-purpose model in toxicology,

teratology, pharmacology, and physiology.[1] Adherence to standardized procedures is critical

for ensuring animal welfare and the reproducibility of experimental data.

I. OF-1 Mouse Strain Characteristics
The OF-1 strain, originally derived from the CF1 strain at Carworth Farms in 1935, is an albino

outbred stock known for its rapid growth and good breeding performance.[1][2] Males can

exhibit aggression from 6 weeks of age, a behavior that may intensify with aging and can be

mitigated by adjusting housing density.[2]

II. Quantitative Breeding and Growth Data
Proper colony management relies on understanding the key reproductive and growth

parameters of the specific strain. The following tables summarize important quantitative data

for the OF-1 mouse.

Table 1: Reproductive Performance of OF-1 Mice
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Parameter Value Citation

Mating System
Harem (1 male to 13 females

recommended)
[2]

Gestation Period 19 - 20 days [2]

Litter Size at Birth 9 - 10 pups [2]

Weaning Age 17 - 21 days [2]

Sexual Maturity
~6 weeks (females), ~8 weeks

(males)
General mouse data

Reproductive Lifespan
7 - 12 months (general mouse

data)
General mouse data

Table 2: OF-1 Mouse Growth Chart (Weight in Grams)

Age (weeks) Male Weight (grams) Female Weight (grams)

3 18-22 17-21

4 25-30 22-26

5 30-35 25-29

6 34-39 27-32

7 37-42 29-34

8 39-45 30-36

9 41-47 31-37

10 43-49 32-38

11 44-51 33-40

Data adapted from Charles River Laboratories growth charts. These values should be used as

a guideline, with approximately 67% of the population falling within one standard deviation of

the mean.[1]
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III. Experimental Protocols
A. Protocol for Establishing a Breeding Colony

Animal Acquisition: Obtain OF-1 mice from a reputable vendor to ensure health and genetic

quality.

Acclimation: Upon arrival, allow a minimum of one week for the animals to acclimate to the

new environment before initiating any procedures.

Breeding Pair/Group Formation:

Monogamous Pairing: House one male and one female together.

Trio Breeding: House one male and two females together.

Harem Breeding: For large-scale production, a harem system of one male to multiple

females (up to 13 is noted for OF-1) can be utilized.[2]

Cage Setup: Provide a clean, sterile cage with appropriate bedding, nesting material, and ad

libitum access to food and water.

Record Keeping: Create a detailed cage card and a corresponding entry in a colony

management software or logbook. Record the strain, date of pairing, and identification of the

breeders.

B. Protocol for Weaning and Identification
Timing of Weaning: Pups should be weaned between 17 and 21 days of age.[2] Delaying

weaning beyond 21 days may be necessary if pups are small, but this should be monitored

to prevent overcrowding if the dam gives birth to a new litter.

Separation by Sex: Separate the weanlings into new cages based on sex to prevent

unintended breeding.

Group Housing: House weanlings in groups of 3-5 animals per cage. To minimize

aggression, it is best to house male littermates together.
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Identification: Permanently identify weaned animals using methods such as ear tagging, ear

notching, or tattooing. Record the identification number on the cage card and in the colony

records.

Post-Weaning Care: Provide easily accessible food pellets on the cage floor for the first few

days. Ensure the water source is reachable and functioning correctly. Monitor the weanlings

daily for the first week to ensure they are thriving.

C. Protocol for Timed Matings
Estrus Cycle Monitoring: The mouse estrous cycle is approximately 4-5 days. Mating is most

likely to occur during the estrus phase. The presence of a copulatory plug in the female's

vagina the morning after pairing indicates that mating has occurred.

Pairing: Place the female(s) into the male's cage in the late afternoon, as mice are typically

more active and likely to mate during their dark cycle.

Plug Check: Check for the presence of a vaginal plug early the next morning. The day a plug

is found is considered gestational day 0.5.

Separation: Once a plug is confirmed, the female can be removed and housed individually.

IV. Visualizations
A. Logical Workflow for OF-1 Mouse Colony
Management
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Caption: Workflow for managing an OF-1 mouse breeding colony.

B. PI3K/Akt Signaling Pathway in Pharmacology and
Toxicology
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial intracellular cascade

that regulates a wide array of cellular processes, including cell growth, proliferation, survival,

and metabolism. Its dysregulation is implicated in many diseases, and it is a common target in

pharmacological and toxicological studies.[1][3][4][5][6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1193737?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193737?utm_src=pdf-body
https://www.criver.com/products-services/find-model/of1-mouse
https://www.youtube.com/watch?v=YBBdfTGUjNI
https://m.youtube.com/watch?v=Mc61VOhhNkg
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://www.immunoway.com/Signaltransduction/127.html
https://www.youtube.com/watch?v=wO_D4dH7PI8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine Kinase (RTK)

PI3K

Activates

PIP3

Phosphorylates

PIP2

PDK1

Recruits

Akt (PKB)

Recruits

Phosphorylates &
Activates

mTORC1

Activates

GSK3β

Inhibits

FOXO

Inhibits

Cell Growth &
Proliferation Metabolism Cell Survival

Click to download full resolution via product page

Caption: The PI3K/Akt signaling pathway and its downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1193737?utm_src=pdf-custom-synthesis
https://www.criver.com/products-services/find-model/of1-mouse
http://mtweb.cs.ucl.ac.uk/mus/mus/binnaz/OUTBREDS/Useful-info-TO-READ/OF1-version%20GB%200607.pdf
https://www.youtube.com/watch?v=YBBdfTGUjNI
https://m.youtube.com/watch?v=Mc61VOhhNkg
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://www.immunoway.com/Signaltransduction/127.html
https://www.youtube.com/watch?v=wO_D4dH7PI8
https://www.benchchem.com/product/b1193737#of-1-mouse-breeding-and-colony-management-protocols
https://www.benchchem.com/product/b1193737#of-1-mouse-breeding-and-colony-management-protocols
https://www.benchchem.com/product/b1193737#of-1-mouse-breeding-and-colony-management-protocols
https://www.benchchem.com/product/b1193737#of-1-mouse-breeding-and-colony-management-protocols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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